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Compound of Interest |

Compound Name: RU1968 bis-TFA salt
CAS No.: 171336-24-6
Cat. No.: B610587
. J

Executive Summary & Mechanistic Rationale

RU1968 is a steroidal ethylenediamine derivative identified as a highly potent inhibitor of the
CatSper (Cation channel of Sperm) complex.[1] Unlike general calcium channel blockers (e.g.,
Nifedipine), RU1968 exhibits high selectivity for CatSper over other channels like Slo3 (though
high concentrations may affect human Slo3).

The bis-TFA (bis-trifluoroacetate) salt form is utilized to enhance the solubility of the diamine
moiety, which is critical for preparing stable aqueous or vehicle-based formulations for
administration.

Mechanism of Action: RU1968 blocks the pore of the CatSper channel, preventing the influx of
Caz* required for:

e Hyperactivation: The high-amplitude, asymmetrical flagellar beating necessary for
penetrating the cumulus matrix.

e Acrosome Reaction: The exocytosis of enzymes required to penetrate the zona pellucida.

o Chemotaxis: Navigation toward the oocyte (in species where this is CatSper-dependent).

Mechanistic Pathway Diagram
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Figure 1: Mechanism of RU1968-mediated CatSper inhibition preventing sperm

hyperactivation.[2]

Reagent Preparation and Handling

Critical Note on Stoichiometry: The molecular weight of the free base RU1968 is significantly
lower than the bis-TFA salt. You must account for this when calculating molarity.

e RU1968 Free Base MW: ~370.6 g/mol

e RU1968 bis-TFA MW: ~598.6 g/mol (Exact batch MW may vary; check Certificate of
Analysis).

Stock Solution (10 mM)

RU1968 is hydrophobic (steroidal core) but the amine groups allow solubility in organic

solvents and acidic aqueous buffers.

e Solvent: Dimethyl sulfoxide (DMSO), anhydrous, cell-culture grade.
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» Weighing: Weigh 5.98 mg of RU1968 bis-TFA.
e Dissolution: Dissolve in 1.0 mL of DMSO. Vortex for 30 seconds until clear.

o Storage: Aliquot into light-protective vials (amber) and store at -20°C. Stable for 6 months.
Avoid repeated freeze-thaw cycles.

Working Vehicle for In Vivo Administration

For systemic administration (IP/SubQ), DMSO concentration must be minimized (<10%) to
avoid vehicle toxicity.

e Carrier: 20% (w/v) (2-Hydroxypropyl)-pB-cyclodextrin (HPBCD) in Saline (0.9% NacCl).
e Preparation:
o Prepare 20% HPBCD in sterile saline. Filter sterilize (0.22 pum).

o Add the required volume of RU1968 Stock (DMSO) dropwise to the HPBCD solution while
vortexing.

o Final Vehicle Composition: 5% DMSO / 95% (20% HPBCD in Saline).

o Note: If precipitation occurs, sonicate at 37°C for 5 minutes.

Experimental Protocols

Since RU1968 is primarily a chemical probe, in vivo pharmacokinetics are not fully
standardized. The following protocols bridge established ex vivo assays with translational in
vivo efficacy testing.

Protocol A: Ex Vivo Sperm Incubation (Functional
Validation)

Purpose: To verify drug activity on sperm retrieved from untreated mice before attempting
systemic administration.
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« |solation: Dissect cauda epididymides from sexually mature male mice (e.g., C57BL/6, >8
weeks).

e Swim-out: Mince tissue in HS (Human Tubal Fluid) medium (supplemented with BSA) at
37°C. Allow sperm to swim out for 10 min.

o Capacitation: Incubate sperm for 60—90 min in capacitating medium (containing NaHCOs
and BSA) to induce CatSper sensitivity.

e Treatment:

o Control: Vehicle (0.1% DMSO).

o Experimental: RU1968 bis-TFA (Titration: 1 uM, 5 uM, 10 uM, 30 uM).
e Activation: Add Progesterone (10 uM) to trigger CatSper.

o Readout: Assess motility using CASA (Computer-Assisted Sperm Analysis). Look for a
reduction in ALH (Amplitude of Lateral Head displacement) and VCL (Curvilinear Velocity),
which are markers of hyperactivation.

Protocol B: Systemic In Vivo Administration (Pilot
Efficacy)

Purpose: To evaluate the anti-fertility effect of RU1968 when administered systemically.

Dosage Strategy: Based on IC50 values (~4 uM) and similar steroidal pharmacokinetics, a
target plasma concentration of 10—-20 uM is desired.

e Low Dose: 5 mg/kg
e High Dose: 20 mg/kg
e Route: Intraperitoneal (IP) or Subcutaneous (SC).

Workflow Diagram:
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Figure 2: Workflow for 7-day systemic administration and fertility assessment.

Step-by-Step Procedure:

o Administration: Administer RU1968 bis-TFA (or Vehicle control) daily via IP injection for 7
consecutive days. This covers the transit time of sperm through the epididymis (where they
mature and are stored).
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Mating: On Day 5, introduce two untreated, superovulated females to each male cage.

Plug Check: Check for vaginal plugs the following mornings (Day 6, 7, 8) as evidence of
mating.

Sperm Recovery: On Day 8, sacrifice males. Collect cauda epididymal sperm immediately.

Assessment:

o Perform CASA analysis immediately to check if in vivo exposure affected motility.

o Perform IVF (In Vitro Fertilization) using the recovered sperm and oocytes from untreated
females to rigorously test fertilizing capacity.

Data Presentation & Analysis

Summarize findings using the following structure to ensure statistical rigor.

Table 1: Recommended Readout Metrics
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. Expected Result Biological
Metric Method . —
(Active Drug) Significance
RU1968 targets
N Unchanged or Slight hyperactivation, not
Total Motility CASA i
Decrease necessarily basal
motility.[3]
Direct blockade of
o CASA (ALH > 7pm, o )
Hyperactivation Significant Decrease CatSper-mediated

VCL > 150pum/s)

Ca2* influx.

Acrosome Reaction

PNA-Lectin Staining /
Flow Cytometry

Decreased (vs.

Progesterone control)

CatSper is required
for agonist-induced

acrosome reaction.

Fertilization Rate

2-Cell Embryo Count
(IVF)

Significant Decrease

Functional endpoint of
the contraceptive

effect.

Testicular Histology

H&E Staining

Normal

CatSper is a sperm-
tail channel; drug
should not be
cytotoxic to germ

cells.

Troubleshooting & Controls

e Issue: Drug Precipitation.

o Cause: High concentration in agueous vehicle.

o Solution: Increase HPBCD concentration to 30% or switch to a lipid-based carrier (e.qg.,

Corn oil with 5% DMSO) for SC injection.

¢ Issue: No Effect In Vivo.

o Cause: Poor bioavailability or rapid metabolism of the steroidal core.
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o Validation: Perform an ex vivo "wash-in" experiment. Take sperm from treated mice, wash
them, and then add RU1968 directly to the media. If this works but systemic injection
didn't, the drug is not reaching the epididymis.

e Control Selection:
o Negative Control: Vehicle alone.

o Positive Control:HC-056456 (another CatSper inhibitor with established in vivo data) or
CatSperl-null mice sperm (genetic control).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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